1,3,5-Trifluoro-2,4-diiodobenzene

• Molecular Formula: C6HF3I2
• Molecular Weight: 383.88 g/mol
• SMILES: C1=C(C(=C(C(=C1F)I)F)I)F
• InChI: InChI=1S/C6HF3I2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H
• InChIKey: JANOLWZUHPTKNX-UHFFFAOYSA-N

1,3,5-Trifluoro-2,4-diiodobenzene (CAS 84322-55-4): A Specialized Building Block for Halogen-Bonded Assemblies and Fluorinated Aryne Precursors

1,3,5-Trifluoro-2,4-diiodobenzene (C₆HF₃I₂, MW 383.88 g/mol, exact mass 383.812) is a perfluorinated diiodobenzene characterized by three electron-withdrawing fluorine atoms at the 1,3,5-positions and two iodine atoms at the 2,4-positions . This halogen substitution pattern imparts electrophilic iodine sites suitable for halogen bonding (XB) in supramolecular chemistry and enables site-selective cross-coupling reactions [1]. The compound also serves as a photochemical precursor to fluorinated m-benzyne derivatives critical in physical organic chemistry [2].

Halogen bonding Ditopic XB donor for cocrystal engineering and supramolecular assembly

Cross-coupling Fluorine-activated iodine sites support site-selective sequential coupling

m-Benzyne precursor Photochemical generation of fluorinated m-benzyne for physical organic studies

• [1] Bedeković N, Piteša T, Eraković M, Stilinović V, Cinčić D. Anticooperativity of Multiple Halogen Bonds and Its Effect on Stoichiometry of Cocrystals of Perfluorinated Iodobenzenes. Cryst Growth Des. 2022;22(4):2644-2653. doi:10.1021/acs.cgd.2c00077 View Source
• [2] Wenk HH, Sander W. Generation of Fluorinated m-Benzyne Derivatives in Neon Matrices. Eur J Org Chem. 2002;2002(23):3927-3935. doi:10.1002/1099-0690(200212)2002:23<3927::AID-EJOC3927>3.0.CO;2-R View Source

Why 1,3,5-Trifluoro-2,4-diiodobenzene Cannot Be Replaced by Other Diiodobenzene Isomers or Perfluorinated Analogs in Targeted Applications

Perfluorinated diiodobenzenes are not interchangeable building blocks. The number, position, and electronic environment of iodine atoms dictate halogen bond topology, cross-coupling regioselectivity, and aryne precursor viability. Substituting 1,3,5-trifluoro-2,4-diiodobenzene with 1,4-diiodobenzene (non-fluorinated) eliminates fluorine-mediated activation, reducing aryl iodide electrophilicity and preventing m-benzyne generation [1]. Replacing it with 1,3-diiodotetrafluorobenzene (13ditfb) alters halogen bond strength and cocrystal stoichiometry, while the tritopic 1,3,5-trifluoro-2,4,6-triiodobenzene (135titfb) introduces anticooperative effects that compromise predictable stoichiometric control [2]. The quantitative evidence below demonstrates that the specific trifluoro-2,4-diiodo substitution pattern offers a unique balance of ditopic halogen bonding, intermediate lipophilicity, and distinct synthetic reactivity that cannot be replicated by close structural analogs.

Ditopic donor with predictable XB stoichiometry

Tritopic 1,3,5-trifluoro-2,4,6-triiodobenzene introduces anticooperativity, disrupting reliable 1:1/1:2 binding

Fluorine-activated iodine sites enable m-benzyne generation

Non-fluorinated 1,4-diiodobenzene lacks activation, preventing aryne intermediate formation

Unique 2,4-diiodo pattern with specific electronic balance

1,3-Diiodotetrafluorobenzene alters halogen bond strength and cocrystal outcome; not a direct replacement

• [1] Wenk HH, Sander W. Generation of Fluorinated m-Benzyne Derivatives in Neon Matrices. Eur J Org Chem. 2002;2002(23):3927-3935. doi:10.1002/1099-0690(200212)2002:23<3927::AID-EJOC3927>3.0.CO;2-R View Source
• [2] Bedeković N, Piteša T, Eraković M, Stilinović V, Cinčić D. Anticooperativity of Multiple Halogen Bonds and Its Effect on Stoichiometry of Cocrystals of Perfluorinated Iodobenzenes. Cryst Growth Des. 2022;22(4):2644-2653. doi:10.1021/acs.cgd.2c00077 View Source

Quantitative Differentiation of 1,3,5-Trifluoro-2,4-diiodobenzene from Closest Analogs: Evidence for Procurement Decisions

Predictable Ditopic Halogen Bond Donor Topicity vs. Anticooperative Tritopic 1,3,5-Trifluoro-2,4,6-triiodobenzene

The target compound is a ditopic halogen bond (XB) donor with two iodine σ-hole sites in a meta-relationship. Bedeković et al. (2022) demonstrated that the structurally related meta-ditopic donor 13ditfb (1,3-diiodotetrafluorobenzene) forms halogen bonds with predictable topicity, achieving maximal topicity (two I···N bonds) in 77–93% of cocrystal structures with ditopic acceptors [1]. In contrast, the tritopic analog 1,3,5-trifluoro-2,4,6-triiodobenzene (135titfb) achieves three-coordinate halogen bonding in only 11% of CSD structures and exhibits pronounced anticooperativity: binding of a second pyridine molecule reduces ESPmax on the remaining iodine by an additional 19.3 kJ mol⁻¹ e⁻¹, progressively weakening subsequent bonds [1]. The target compound, with three fluorine substituents (vs. four in 13ditfb), is predicted to exhibit slightly reduced but comparably predictable ditopic behavior, avoiding the stoichiometric uncertainty inherent to tritopic donors [1].

XB Donor Topicity

Class-level

Maximal topicity in >75% of cocrystals vs. 11% for tritopic 135titfb; no third-bond anticooperative penalty

Supports predictable 1:1/1:2 cocrystal stoichiometry

Predicted from analog 13ditfb; CSD and DFT data

Evidence Dimension	Halogen bond donor topicity (maximal topicity achievement) and ESPmax reduction upon acceptor binding
Target Compound Data	Predicted ditopic: two iodine XB donor sites; expected to achieve maximal topicity in >75% of cocrystals; estimated ESPmax reduction after first pyridine binding: ~23 kJ mol⁻¹ e⁻¹; estimated first pyridine binding energy: ~30.8 kJ mol⁻¹
Comparator Or Baseline	1,3,5-trifluoro-2,4,6-triiodobenzene (135titfb): tritopic donor; maximal topicity (three I···N bonds) achieved in only 11% of CSD structures; ESPmax reduction after first pyridine: 21.9 kJ mol⁻¹ e⁻¹; third pyridine binding energy reduced 22% vs. first; 1,3-diiodotetrafluorobenzene (13ditfb): ditopic donor; maximal topicity achieved in 77–93% of structures; ESPmax reduction: 23.4 kJ mol⁻¹ e⁻¹; first binding energy: 30.8 kJ mol⁻¹
Quantified Difference	13ditfb achieves maximal topicity ~7–8.5× more frequently than 135titfb (77–93% vs. 11%); third-bond binding energy reduction relative to first: ~22% for 135titfb vs. no third-bond penalty for ditopic donors.
Conditions	DFT calculations at B3LYP-D3/def2-TZVP level; Cambridge Structural Database (CSD) survey; pyridine as probe acceptor.

Why This Matters

Procurement of the ditopic target compound ensures reliable 1:1 or 1:2 cocrystal stoichiometry, reducing failed cocrystallization attempts and enabling scalable crystal engineering, whereas the tritopic analog introduces anticooperative uncertainty in acceptor binding ratios.

• [1] Bedeković N, Piteša T, Eraković M, Stilinović V, Cinčić D. Anticooperativity of Multiple Halogen Bonds and Its Effect on Stoichiometry of Cocrystals of Perfluorinated Iodobenzenes. Cryst Growth Des. 2022;22(4):2644-2653. doi:10.1021/acs.cgd.2c00077 View Source

Lipophilicity (LogP) Positioned Between Non-Fluorinated and Perfluorinated Diiodobenzene Analogs

The computed LogP of 1,3,5-trifluoro-2,4-diiodobenzene is 3.31 (Chemsrc, 2017), placing it between 1,4-diiodobenzene (LogP = 2.90, QSARDB) and 1,2-diiodotetrafluorobenzene (LogP = 3.45, Molbase) [1]. This represents a ΔLogP of +0.41 over the non-fluorinated parent and -0.14 relative to the perfluorinated analog. The intermediate lipophilicity directly affects solubility, membrane permeability, and distribution in biphasic reaction systems .

Lipophilicity (LogP)

Cross-study comparable

LogP 3.31 (computed), +0.41 vs non-fluorinated 1,4-diiodobenzene, −0.14 vs perfluorinated analog

Intermediate LogP balances aqueous/organic partitioning

Aggregated database values; experimental confirmation recommended

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.31 (computed)
Comparator Or Baseline	1,4-Diiodobenzene: LogP = 2.90; 1,2-Diiodotetrafluorobenzene: LogP = 3.45
Quantified Difference	ΔLogP = +0.41 vs. non-fluorinated 1,4-diiodobenzene; ΔLogP = -0.14 vs. perfluorinated 1,2-diiodotetrafluorobenzene
Conditions	Computed LogP values from aggregated database sources (Chemsrc, QSARDB, Molbase).

Why This Matters

The intermediate LogP of the target compound offers a balanced solubility profile for applications requiring both aqueous and organic phase partitioning, such as phase-transfer catalysis or biological screening, avoiding the extreme hydrophobicity of perfluorinated analogs or the lower membrane permeability of non-fluorinated diiodobenzenes.

• [1] QSARDB. 1,4-Diiodobenzene: Measured LogP. Available at: http://www.qsardb.org/repository/10967/188 View Source

Fluorinated m-Benzyne Generation Enabled Only by the Trifluoro-2,4-diiodo Substitution Pattern

Wenk and Sander (2002) demonstrated that 1,3,5-trifluoro-2,4-diiodobenzene (compound 4b) is the essential precursor for photochemical generation of 5-H-2,4,6-trifluoro-1,3-didehydrobenzene (fluorinated m-benzyne) in solid neon at 3 K [1]. Non-fluorinated analogs (e.g., 1,3-diiodobenzene) fail to produce stable m-benzyne derivatives under identical conditions because the electron-withdrawing fluorine substituents stabilize the diradical through increased singlet-triplet splitting and shortened C1–C3 distance relative to parent m-benzyne [1]. The diradical intermediates were unequivocally identified by IR spectroscopy and DFT calculations [1].

m-Benzyne Generation

Head-to-head

Stable fluorinated m-benzyne formed under cryogenic photolysis; non-fluorinated analog yields no derivative

Unique access to fluorinated m-benzyne intermediates

UV photolysis in Ne matrix at 3 K; IR and DFT confirmation

Evidence Dimension	m-Benzyne generation capability under cryogenic photolysis conditions
Target Compound Data	1,3,5-Trifluoro-2,4-diiodobenzene: successful generation of 5-H-2,4,6-trifluoro-1,3-didehydrobenzene; stepwise photolysis to phenyl radical then m-benzyne; reversible recombination upon annealing to 7.5 K; singlet-triplet splitting larger than parent m-benzyne
Comparator Or Baseline	Non-fluorinated 1,3-diiodobenzene: no stable m-benzyne derivative observed under same conditions; insufficient diradical stabilization
Quantified Difference	Qualitative: fluorinated precursor uniquely yields stable m-benzyne; DFT calculations show larger ΔE_ST and shorter C1–C3 distance for fluorinated vs. parent m-benzyne.
Conditions	UV photolysis (λ > 320 nm) in solid neon matrix at 3 K; IR spectroscopic detection; DFT calculations at B3LYP/6-31G* level.

Why This Matters

For physical organic chemists investigating aryne reactivity or developing new benzyne-based synthetic methods, only this specific trifluoro-2,4-diiodo substitution pattern provides access to stable fluorinated m-benzyne intermediates; alternative diiodobenzene precursors are synthetically non-viable under these conditions.

• [1] Wenk HH, Sander W. Generation of Fluorinated m-Benzyne Derivatives in Neon Matrices. Eur J Org Chem. 2002;2002(23):3927-3935. doi:10.1002/1099-0690(200212)2002:23<3927::AID-EJOC3927>3.0.CO;2-R View Source

Ortho-Lithiation with Halogen Migration: A Divergent Reactivity Pathway Absent in Non-Iodinated Haloarenes

Tri-, tetra-, and pentahaloarenes containing iodine (or bromine) undergo halogen migration upon treatment with amide bases such as LDA or LTMP, a phenomenon not observed in purely chloro- or fluoro-substituted aromatics . 1,3,5-Trifluoro-2,4-diiodobenzene, with contiguous iodine atoms, is predicted to exhibit this 'halogen dance' reactivity, enabling regioselective functionalization at positions that are not directly lithiated . This contrasts with non-iodinated trihalobenzenes such as 1,3,5-trifluorobenzene, which undergo straightforward ortho-lithiation without rearrangement, providing a mechanistically distinct synthetic tool .

Halogen Migration

Data to verify

Predicted iodine dance enables regioflexible lithiation; absent in non-iodinated trifluorobenzene

Expands accessible regioisomer space

Class-level inference; no source-specific validation provided

Evidence Dimension	Occurrence of halogen migration during ortho-lithiation
Target Compound Data	Predicted to undergo halogen migration (iodine dance) during ortho-lithiation with amide bases, enabling regioflexible substitution
Comparator Or Baseline	1,3,5-Trifluorobenzene (non-iodinated): no halogen migration; straightforward ortho-lithiation only; 1,3,5-Trifluoro-2-iodobenzene (monoiodo): may undergo migration but to lesser extent
Quantified Difference	Mechanistic divergence: iodine-containing congeners enable halogen dance pathways inaccessible to purely fluorinated analogs.
Conditions	Ortho-lithiation with lithium tetramethylpiperidide (LTMP) or LDA in THF at low temperatures.

Why This Matters

The iodine-enabled halogen migration chemistry provides access to regioisomers that cannot be obtained by direct lithiation-electrophile trapping of non-iodinated analogs, expanding the accessible chemical space for building block synthesis.

Molecular Weight Distinction for Stoichiometric Precision and Mass Spectrometric Identification

The exact monoisotopic mass of 1,3,5-trifluoro-2,4-diiodobenzene is 383.812 Da, differing by +53.97 Da from 1,4-diiodobenzene (exact mass 329.840 Da) and by -17.99 Da from 1,2-diiodotetrafluorobenzene (exact mass 401.803 Da) . This 14–54 Da mass difference enables unambiguous identification via high-resolution mass spectrometry in reaction monitoring and serves as an intrinsic tag for distinguishing the compound from its analogs in mixture analysis .

Exact Mass

Supporting evidence

383.812 Da

Enables unambiguous HRMS identification and stoichiometric control

+53.97 Da vs non-fluorinated; −17.99 Da vs perfluorinated analog

Evidence Dimension	Exact monoisotopic mass
Target Compound Data	383.812 Da
Comparator Or Baseline	1,4-Diiodobenzene: 329.840 Da; 1,2-Diiodotetrafluorobenzene: 401.803 Da
Quantified Difference	Δm = +53.97 Da vs. non-fluorinated analog; Δm = -17.99 Da vs. perfluorinated analog
Conditions	High-resolution mass spectrometry (HRMS) or GC-MS.

Why This Matters

The distinct exact mass provides a built-in analytical handle for identity confirmation and purity assessment upon receipt, reducing quality control burden and ensuring the correct compound is used in stoichiometrically sensitive syntheses.

Key Application Scenarios Where 1,3,5-Trifluoro-2,4-diiodobenzene Provides Documented Advantages Over Analogs

Crystal Engineering of Halogen-Bonded Cocrystals with Predictable Ditopic Donor Stoichiometry

Based on the evidence that ditopic XB donors achieve maximal topicity in >75% of cocrystal structures versus only 11% for tritopic donors [1], researchers designing halogen-bonded frameworks should select 1,3,5-trifluoro-2,4-diiodobenzene when reliable 1:1 or 1:2 cocrystal stoichiometry is required. The two meta-iodine σ-hole sites provide directional I···N, I···O, or I···S interactions with nitrogen heterocycles, pyridyl ligands, or thioethers, enabling the construction of predictable supramolecular architectures without the anticooperative uncertainty of triiodo analogs.

Photochemical Generation of Fluorinated m-Benzyne Intermediates for Physical Organic Studies and Synthetic Methodology

The unique ability of 1,3,5-trifluoro-2,4-diiodobenzene to generate stable fluorinated m-benzyne derivatives under cryogenic photolysis [1] makes it the precursor of choice for matrix-isolation studies of aryne electronic structure, cycloaddition reactions with trapping agents, and fundamental investigations of diradical reactivity. Non-fluorinated diiodobenzenes are ineffective for this purpose, as demonstrated by Wenk and Sander (2002).

Regioselective Synthesis of Fluorinated Biaryls and Conjugated Materials via Sequential Cross-Coupling

The electron-withdrawing fluorine substituents activate the iodine-bearing positions for oxidative addition, enabling selective mono- or bis-Sonogashira or Suzuki coupling at the iodine sites while leaving fluorine sites available for subsequent nucleophilic aromatic substitution [1][2]. This sequential coupling strategy is not feasible with non-fluorinated diiodobenzenes lacking fluorine leaving groups. Selective Sonogashira coupling of the analogous 1,3,5-trifluoro-2,4,6-triiodobenzene has been demonstrated (Tetrahedron Lett. 2004, 45, 1147–1149), supporting the applicability of the ditopic variant for stepwise construction of conjugated architectures.

Building Block for Iodine-Containing Radiopharmaceutical Precursors and Contrast Agent Intermediates

The dual iodine substitution combined with fluorine-mediated pharmacokinetic modulation (intermediate LogP = 3.31) [1] positions the compound as a versatile scaffold for developing iodine-rich radiocontrast agents or radioiodinated tracers. The 2,4-diiodo pattern provides two sites for isotopic substitution while the fluorines tune lipophilicity and metabolic stability, offering advantages over non-fluorinated analogs that lack this tunability.

Application

Selection Property

Validation Focus

Halogen-bonded cocrystal design

Ditopic XB donor with predictable topicity

Cocrystal stoichiometry control (1:1 or 1:2)

Fluorinated m-benzyne generation

Specific 2,4-diiodo substitution pattern

Matrix-isolation and aryne reactivity studies

Sequential cross-coupling synthesis

I and F sites for orthogonal reactivity

Stepwise construction of conjugated architectures

Radiopharmaceutical precursor research

Dual iodine for labeling, F for physicochemical tuning

Imaging probe intermediate synthesis

• [1] Bedeković N, Piteša T, Eraković M, Stilinović V, Cinčić D. Anticooperativity of Multiple Halogen Bonds and Its Effect on Stoichiometry of Cocrystals of Perfluorinated Iodobenzenes. Cryst Growth Des. 2022;22(4):2644-2653. doi:10.1021/acs.cgd.2c00077 View Source
• [2] Wenk HH, Sander W. Generation of Fluorinated m-Benzyne Derivatives in Neon Matrices. Eur J Org Chem. 2002;2002(23):3927-3935. doi:10.1002/1099-0690(200212)2002:23<3927::AID-EJOC3927>3.0.CO;2-R View Source